Cas no 1270585-89-1 (1-(2,4,5-Trimethylphenyl)-1-propanol)

• Product Name: 1-(2,4,5-Trimethylphenyl)-1-propanol
• CAS No: 1270585-89-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521228
• CID: 5158555
• PubChem ID: 21134486
• Update Time: 2026-03-04

1-(2,4,5-Trimethylphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-Trimethylphenyl)-1-propanol
• 1-(2,4,5-trimethylphenyl)propan-1-ol
• Benzenemethanol, α-ethyl-2,4,5-trimethyl-

• MDL： MFCD11521228
• Inchi： 1S/C12H18O/c1-5-12(13)11-7-9(3)8(2)6-10(11)4/h6-7,12-13H,5H2,1-4H3
• InChI Key： WDVACRSSXDNBTD-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,4,5-Trimethylphenyl)-1-propanol

1-(2,4,5-Trimethylphenyl)-1-propanol: A Comprehensive Overview

1-(2,4,5-Trimethylphenyl)-1-propanol (CAS No. 1270585-89-1) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinctive molecular framework, which includes a trimethylphenyl group and a propanol moiety. The combination of these functional groups endows the compound with specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 1-(2,4,5-Trimethylphenyl)-1-propanol is C₁₂H₁₈O, and its molecular weight is 178.27 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its melting point is -35°C, and its boiling point is 230°C. These physical properties are crucial for understanding its behavior in various chemical reactions and its potential uses in different environments.

In terms of chemical reactivity, 1-(2,4,5-Trimethylphenyl)-1-propanol can undergo a variety of transformations due to the presence of the hydroxyl group. This functional group can participate in reactions such as esterification, etherification, and oxidation. The trimethylphenyl group also contributes to the compound's stability and reactivity by influencing electronic effects and steric hindrance. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential applications of 1-(2,4,5-Trimethylphenyl)-1-propanol in various fields. In the realm of pharmaceuticals, researchers have investigated its use as a precursor for the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of new anti-inflammatory agents. The hydroxyl group can be modified to introduce different functional groups that enhance the compound's biological activity.

In addition to its pharmaceutical applications, 1-(2,4,5-Trimethylphenyl)-1-propanol has shown promise in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. A recent paper in Advanced Materials reported on the use of this compound to create novel polymer coatings with enhanced thermal stability and mechanical strength.

The environmental impact of 1-(2,4,5-Trimethylphenyl)-1-propanol has also been studied to ensure its safe use in industrial processes. Research has shown that it degrades readily under natural conditions and does not pose significant environmental risks when used responsibly. This characteristic is particularly important for industries that prioritize sustainability and environmental stewardship.

Safety considerations are paramount when handling any chemical compound. While 1-(2,4,5-Trimethylphenyl)-1-propanol is generally considered safe for laboratory use under proper conditions, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound.

In conclusion, 1-(2,4,5-Trimethylphenyl)-1-propanol (CAS No. 1270585-89-1) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.